CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
Brand Name:
Vulcanchem
CAS No.:
20231-57-6
VCID:
VC0033274
InChI:
InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h6,16,18-22,26H,5,7-15H2,1-4H3/t16-,18+,19+,20-,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C₂₅H₄₀O₃
Molecular Weight:
388.6 g/mol
CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
CAS No.: 20231-57-6
Reference Standards
VCID: VC0033274
Molecular Formula: C₂₅H₄₀O₃
Molecular Weight: 388.6 g/mol
| CAS No. | 20231-57-6 |
|---|---|
| Product Name | CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)- |
| Molecular Formula | C₂₅H₄₀O₃ |
| Molecular Weight | 388.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h6,16,18-22,26H,5,7-15H2,1-4H3/t16-,18+,19+,20-,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | IMNIZYXAQQBADI-OZECAXSSSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Synonyms | L 601920-0; Methyl 3β-hydroxychol-5-en-24-oate; Methyl 3β-hydroxychol-5-enoate; Methyl Δ5-3β-Hydroxycholanoate; Methyl-3β-hydroxycholenate; NSC 84140 |
| PubChem Compound | 11153463 |
| Last Modified | Nov 11 2021 |
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